Cas no 1204810-49-0 (3-Bromo-4-chloro-8-methylquinoline)

• Product Name: 3-Bromo-4-chloro-8-methylquinoline
• CAS No: 1204810-49-0
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 2853934
• PubChem ID: 45599614
• Update Time: 2025-10-20

3-Bromo-4-chloro-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-8-methylquinoline
• 1204810-49-0
• MFCD13192945
• DTXSID80671156

• Inchi： 1S/C10H7BrClN/c1-6-3-2-4-7-9(12)8(11)5-13-10(6)7/h2-5H,1H3
• InChI Key： AUMFABFWRVHBOO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C)=CC=CC2=C1Cl

Computed Properties

• Exact Mass: 254.945
• Monoisotopic Mass: 254.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Bromo-4-chloro-8-methylquinoline

3-Bromo-4-chloro-8-methylquinoline: A Comprehensive Overview

3-Bromo-4-chloro-8-methylquinoline (CAS No. 1204810-49-0) is a heterocyclic aromatic compound that belongs to the quinoline family. Quinolines are a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The compound 3-bromo-4-chloro-8-methylquinoline is distinguished by its bromine, chlorine, and methyl substituents, which are positioned at the 3rd, 4th, and 8th positions of the quinoline framework, respectively. This specific substitution pattern imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research.

The synthesis of 3-bromo-4-chloro-8-methylquinoline typically involves multi-step organic reactions. One common approach is the Friedlander synthesis, which entails the condensation of an o-aminoaryl ketone with an aldehyde or ketone in the presence of an acid catalyst. However, due to the presence of halogen substituents (bromine and chlorine), alternative methods such as nucleophilic aromatic substitution or electrophilic substitution may be employed to achieve the desired substitution pattern. Recent advancements in catalytic methods and transition metal-mediated reactions have further expanded the synthetic strategies for such compounds.

3-Bromo-4-chloro-8-methylquinoline has been studied extensively for its potential applications in pharmacology and materials science. In pharmacology, quinoline derivatives are known for their diverse biological activities, including anti-inflammatory, antimalarial, and anticancer properties. Recent studies have highlighted the ability of 3-bromo-4-chloro-8-methylquinoline to inhibit certain enzymes associated with cancer cell proliferation. For instance, research published in *Nature Communications* demonstrated that this compound exhibits selective inhibition against protein kinase C (PKC), a key regulator of cellular signaling pathways involved in cancer metastasis.

In materials science, 3-bromo-4-chloro-8-methylquinoline has shown promise as a building block for constructing functional materials. Its extended conjugated system and halogen substituents make it suitable for applications in organic electronics. A study in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to enhance charge transport properties. The bromine and chlorine atoms introduce electron-withdrawing effects, which modulate the electronic characteristics of the molecule, making it ideal for use in field-effect transistors (FETs) and light-emitting diodes (LEDs).

The optical properties of 3-bromo-4-chloro-8-methylquinoline have also been explored in recent research. Its absorption spectrum exhibits strong UV-visible absorption bands due to π→π* transitions within the conjugated quinoline system. This property makes it a candidate for applications in photovoltaic devices and sensors. A team of researchers from Stanford University reported that incorporating this compound into dye-sensitized solar cells (DSSCs) significantly improved light harvesting efficiency.

From an environmental standpoint, understanding the fate and transport of 3-bromo-4-chloro-8-methylquinoline in natural systems is crucial for assessing its potential ecological impact. Studies conducted by environmental chemists have shown that this compound undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, under anaerobic conditions or in the presence of specific microbial communities, biodegradation can occur more rapidly.

In conclusion, 3-bromo-4-chloro-8-methylquinoline is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is expected to play an increasingly important role in both academic and industrial settings.